Cas no 20912-50-9 (4-Benzoylbenzaldehyde)

• Product Name: 4-Benzoylbenzaldehyde
• CAS No: 20912-50-9
• MF: C₁₄H₁₀O₂
• MW: 210.228003978729
• CID: 1087979
• PubChem ID: 10822334
• Update Time: 2025-06-13

4-Benzoylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Benzoylbenzaldehyde
• p-Benzoylbenzaldehyde
• p-Formylbenzophenone
• SCHEMBL1047541
• MLZBRARCTFICSV-UHFFFAOYSA-N
• F75277
• 4-benzoyl-benzaldehyde
• 4-formylbenzophenone
• DTXSID30445369
• 20912-50-9
• DB-316203
• Benzaldehyde, 4-benzoyl-

• Inchi： 1S/C14H10O2/c15-10-11-6-8-13(9-7-11)14(16)12-4-2-1-3-5-12/h1-10H
• InChI Key： MLZBRARCTFICSV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 210.0681
• Monoisotopic Mass: 210.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.173±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 65-66 ºC
• Solubility: Almost insoluble (0.069 g/l) (25 º C),
• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4-Benzoylbenzaldehyde

Comprehensive Guide to 4-Benzoylbenzaldehyde (CAS No. 20912-50-9): Properties, Applications, and Industry Insights

4-Benzoylbenzaldehyde (CAS No. 20912-50-9) is a versatile organic compound widely recognized for its unique chemical structure and functional properties. This aromatic aldehyde, featuring a benzoyl group attached to a benzaldehyde core, serves as a critical intermediate in pharmaceuticals, agrochemicals, and specialty chemicals. Its molecular formula, C₁₄H₁₀O₂, and distinct reactivity make it valuable for synthesizing complex molecules, including UV absorbers and liquid crystal materials.

In recent years, the demand for 4-Benzoylbenzaldehyde has surged due to its role in photostabilizers and advanced polymer additives. Researchers and manufacturers are increasingly exploring its potential in sustainable chemistry, aligning with global trends toward eco-friendly materials. Questions like "How is 4-Benzoylbenzaldehyde synthesized?" or "What are its industrial applications?" dominate search engines, reflecting growing interest in its practical uses.

The compound’s ketone-aldehyde functionality enables diverse reactions, such as condensation and nucleophilic additions, making it a staple in organic synthesis. Its crystalline form and moderate solubility in organic solvents like ethanol and acetone further enhance its utility in lab-scale and industrial processes. Notably, 4-Benzoylbenzaldehyde is often compared to similar derivatives like 4-hydroxybenzaldehyde, highlighting its superior stability and reactivity.

From an SEO perspective, long-tail keywords such as "4-Benzoylbenzaldehyde synthesis method" or "CAS 20912-50-9 suppliers" are frequently searched, underscoring the need for detailed technical data. This guide addresses these queries while emphasizing safety protocols, storage conditions (e.g., inert atmospheres), and compatibility with other reagents—topics highly relevant to chemists and procurement specialists.

Emerging applications in OLED technology and cosmetic formulations have further elevated the compound’s profile. For instance, its UV-absorbing properties are leveraged in sunscreen additives, a hot topic amid rising consumer awareness of skin protection. Discussions on green chemistry also spotlight 4-Benzoylbenzaldehyde as a candidate for catalytic reduction processes to minimize waste.

In summary, 4-Benzoylbenzaldehyde (CAS No. 20912-50-9) bridges fundamental research and industrial innovation. Its adaptability across sectors—from pharmaceutical intermediates to high-performance materials—ensures its relevance in evolving scientific landscapes. By addressing user-driven questions and trends, this article aims to deliver both technical depth and actionable insights for professionals.